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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

Dithallium chromate is known to exist in at least two crystalline forms: a room-temperature

orthorhombic phase and a high-temperature hexagonal phase.[1][2] The transition between

these phases has been investigated using various analytical techniques, which reveal the

complex thermal behavior of this compound.

Crystal Structure Modifications
The crystallographic details of the known phases of dithallium chromate are summarized in

the table below. The room-temperature structure belongs to the orthorhombic crystal system,

while the high-temperature phase adopts a hexagonal structure.[1][2][3] Additionally, research

by Fabry et al. has identified a new modification of thallium chromate, which is closely related

to the β-K₂SO₄ family, suggesting the potential for polymorphism in this compound.[4][5]

Table 1: Crystallographic Data for Dithallium Chromate (Tl₂CrO₄)

Phase Crystal System Space Group
Lattice Parameters

(Å)

Room Temperature Orthorhombic Pmcn
a = 5.910, b = 10.727,

c = 7.910[3]

High Temperature Hexagonal Not specified Not specified

New Modification Not specified
Related to β-K₂SO₄

family
Not specified
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Thermal Analysis of Phase Transitions
The thermal behavior of dithallium chromate has been primarily investigated using Differential

Thermal Analysis (DTA) and electrical conductivity measurements. These studies have

confirmed the existence of thermal transformations and provided insights into the energetics

and temperature ranges of these transitions.

Differential Thermal Analysis (DTA)
DTA studies have been instrumental in identifying the phase transitions in dithallium
chromate. While a specific DTA curve is not readily available in the public literature, the work

by Natarajan and Secco confirms its use in detecting thermal transformations.[1][2] A disputed

transition has been noted around 330 °C, which has been attributed to lattice distortion rather

than a true phase transition.[1][2]

Electrical Conductivity Studies
Electrical conductivity measurements as a function of temperature provide valuable information

about changes in the crystal structure. For dithallium chromate, a sharp increase in

conductivity is observed between 225 °C and 303 °C, which is indicative of the anomalous

thermal behavior associated with the phase transition.[1] The conductivity reaches a minimum

at approximately 348 °C, and another break in the conductivity curve is observed at 450 °C.[1]

Table 2: Electrical Properties of Dithallium Chromate During Phase Transition

Temperature Range/Point Observation Activation Energy (Ea)

225-303 °C Sharp increase in conductivity 4.0 eV[1]

~348 °C Minimum in conductivity -

450 °C Break in conductivity curve -

Unsintered Sample
Increase in conductivity at

~225 °C
0.22 eV[1]
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The following sections detail the methodologies employed in the study of dithallium chromate
phase transitions, based on the available literature.

Differential Thermal Analysis (DTA)
Instrument: DuPont 900 Thermo-analyzer.

Heating Rate: 20 °C/min.[1]

Reference Standard: Aluminum oxide (Al₂O₃).[1]

Procedure: A sample of dithallium chromate and the reference material are heated at a

constant rate. The temperature difference between the sample and the reference is recorded

as a function of temperature. Endothermic or exothermic transitions in the sample appear as

peaks in the DTA curve.

X-Ray Diffraction (XRD)
Instrument: 'Norelco' Philips Diffractometer.

Radiation Source: Molybdenum K-alpha (MoKα) with a wavelength (λ) of 0.7107 Å.[1]

Procedure: The crystalline sample is exposed to a monochromatic X-ray beam. The

diffraction pattern is recorded as a function of the diffraction angle (2θ). The crystal structure,

space group, and lattice parameters are determined by analyzing the positions and

intensities of the diffraction peaks. Temperature-variable XRD is used to study the crystal

structure at different temperatures.

Electrical Conductivity Measurement
Sample Preparation: Compressed polycrystalline pellets (2 mm thick and 13 mm in

diameter).[1]

Procedure: The prepared pellet is placed in a temperature-controlled environment, and a

voltage is applied across it. The resulting current is measured to determine the electrical

conductivity. The conductivity is measured at various temperatures to observe changes

associated with phase transitions.
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Visualization of the Phase Transition Process
The following diagram illustrates the workflow for investigating the phase transition of

dithallium chromate.
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Experimental workflow for Tl₂CrO₄ phase transition studies.

The logical flow shows that starting with the dithallium chromate sample, thermal analysis

techniques like DTA and electrical conductivity are used to identify the transition temperatures.

Structural analysis using XRD at both room and elevated temperatures allows for the
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determination of the crystal structures of the different phases, leading to a comprehensive

characterization of the phase transition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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